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Compound of Interest

Compound Name: TAMRA amine, 5-isomer

Cat. No.: B11929208 Get Quote

This technical guide provides an in-depth overview of the fluorescent dye 5-TAMRA

(Tetramethylrhodamine) amine, 5-isomer, tailored for researchers, scientists, and professionals

in drug development. It covers the physicochemical properties, common applications in

bioconjugation, and detailed experimental protocols.

Core Properties of 5-TAMRA Amine
5-TAMRA is a well-known rhodamine-based fluorophore widely used for labeling biomolecules.

The 5-isomer is a purified, single isomer that ensures greater consistency in labeling and

conjugation experiments compared to mixtures of isomers.[1] Its primary amine group provides

a reactive handle for conjugation with various electrophilic groups.[2][3]

Physicochemical and Spectral Data
The key quantitative properties of 5-TAMRA amine are summarized in the table below. These

values are crucial for designing and executing fluorescence-based assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11929208?utm_src=pdf-interest
https://vectorlabs.com/products/5-tamra-acid/
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://www.lumiprobe.com/p/tamra-amine-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number
2158336-47-9 (may be listed

as inner salt) or 2158336-48-0
[2][3][4][5][6]

Molecular Formula C₃₁H₃₇ClN₄O₄ [2][4][6]

Molecular Weight 565.1 g/mol [2][4]

Purity
≥95% (typically by ¹H NMR

and HPLC-MS)
[2][4][6]

Appearance Dark red solid [2]

Maximum Excitation (λabs) 541 nm [2][4]

Maximum Emission (λem) 567 nm [2][4]

Molar Extinction Coefficient (ε) 84,000 M⁻¹cm⁻¹ [2][4]

Fluorescence Quantum Yield

(Φ)
0.1 [2][4]

Solubility
Good in DMF, DMSO, and

alcohols
[2][4]

Storage Conditions
Store at -20°C, protected from

light and moisture.
[3][4][6][7]

Key Applications in Research and Development
The primary amine group on 5-TAMRA allows it to be covalently linked to various molecules,

making it a versatile tool for fluorescent labeling.

Bioconjugation: The amine group can react with activated esters (like NHS esters), epoxides,

and other electrophiles to label proteins, peptides, and nucleic acids.[2][3] This process,

known as bioconjugation, attaches the fluorescent TAMRA tag to a biomolecule of interest.[8]

Fluorescence Resonance Energy Transfer (FRET): TAMRA is a classic acceptor for the

fluorophore fluorescein (FAM) in FRET-based assays.[2][3][9] FRET is a powerful technique

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://www.lumiprobe.com/p/tamra-amine-5
https://broadpharm.com/product/bp-23944
https://www.medchemexpress.com/tamra-amine-5-isomer.html?locale=ja-JP
https://www.xinyanbm.com/product/21748.html
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.xinyanbm.com/product/21748.html
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.xinyanbm.com/product/21748.html
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://broadpharm.com/product/bp-23944
https://www.lumiprobe.com/p/tamra-amine-5
https://broadpharm.com/product/bp-23944
https://www.xinyanbm.com/product/21748.html
https://www.interchim.fr/ft/5/52498A.pdf
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://www.lumiprobe.com/p/tamra-amine-5
https://bionordika.fi/science-hub/articles/bioconjugation-application-notes
https://www.antibodies.com/catalog/assistive-reagents/tamra-amine-5-isomer-a270317
https://www.lumiprobe.com/p/tamra-amine-5
https://lifetein.com/blog/tamra-fluorescent-labeling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for studying molecular interactions, such as protein-protein binding or nucleic acid

hybridization.[10]

Fluorescence Microscopy and Flow Cytometry: TAMRA-labeled biomolecules are used

extensively in imaging applications, including immunofluorescent staining, fluorescence in

situ hybridization (FISH), and flow cytometry to visualize and quantify cells and subcellular

components.[11][12]

Oligonucleotide Labeling: It is a common label for DNA and RNA probes used in PCR, DNA

sequencing, and hybridization studies.[10][13]

Experimental Protocols and Methodologies
Below are generalized protocols for the use of TAMRA in bioconjugation. The specific

conditions, particularly molar ratios, may require optimization based on the specific

biomolecule.

Protocol 1: Labeling an Activated Carboxylic Acid with
5-TAMRA Amine
This protocol describes the conjugation of 5-TAMRA amine to a biomolecule (e.g., a protein or

peptide) that has been functionalized with an activated carboxylic acid, such as an NHS ester.

Materials:

5-TAMRA amine

Biomolecule with an activated carboxyl group (e.g., NHS ester)

Anhydrous, amine-free solvent (e.g., DMSO or DMF)

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3

Purification column (e.g., Sephadex G-25 gel filtration) or dialysis equipment

Procedure:
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Prepare TAMRA Solution: Dissolve 5-TAMRA amine in anhydrous DMSO or DMF to a

concentration of 1-10 mg/mL. This should be prepared fresh.

Prepare Biomolecule Solution: Dissolve the biomolecule containing the activated carboxyl

group in the reaction buffer to a concentration of 1-10 mg/mL.

Conjugation Reaction: Add the 5-TAMRA amine solution to the biomolecule solution. A molar

excess of the amine may be required depending on the reactivity of the activated ester. A

typical starting point is a 1.5 to 5-fold molar excess of the amine.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light. Gentle mixing can improve conjugation efficiency.

Purification: Separate the TAMRA-labeled biomolecule from unreacted dye and byproducts.

This is commonly achieved using size-exclusion chromatography (e.g., a gel filtration

column) or dialysis against an appropriate buffer.

Protocol 2: Labeling a Primary Amine on a Biomolecule
with 5-TAMRA NHS Ester
This is a more common procedure where a TAMRA derivative containing an N-

hydroxysuccinimide (NHS) ester is used to label primary amines (e.g., lysine residues) on a

protein or peptide.[14]

Materials:

5-TAMRA NHS ester

Protein or peptide to be labeled

Anhydrous, amine-free solvent (e.g., DMSO or DMF)[14]

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3[14]

Quenching Buffer: 1 M Tris-HCl, pH 7.5 (optional)

Purification column (e.g., Sephadex G-25) or dialysis equipment[14]
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Procedure:

Prepare Dye Stock Solution: Dissolve 5-TAMRA NHS ester in anhydrous DMSO or DMF to a

concentration of 10 mg/mL immediately before use.[14]

Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-

10 mg/mL.[14] Ensure the buffer is free of primary amines (e.g., Tris).

Conjugation Reaction: Add the dye stock solution dropwise to the protein solution while

gently stirring. The optimal molar ratio of dye to protein typically ranges from 5:1 to 20:1 and

should be determined empirically.[12][14]

Incubation: Incubate the reaction for 1 hour at room temperature, protected from light.[14]

Quench Reaction (Optional): To stop the reaction, add the quenching buffer to a final

concentration of 50 mM and incubate for an additional 15-30 minutes.[14]

Purification: Remove unreacted dye by gel filtration, spin columns, or dialysis.[14] The

degree of substitution (DOS) can be determined spectrophotometrically by measuring the

absorbance at 280 nm (for the protein) and ~547 nm (for TAMRA).[12]

Visualized Workflows and Pathways
Diagrams created using Graphviz provide clear visual representations of key processes

involving 5-TAMRA.
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Caption: Workflow for labeling a protein with 5-TAMRA NHS ester.
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Caption: The principle of Fluorescence Resonance Energy Transfer (FRET).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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